Cas no 2172173-04-3 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid)
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid
- 2-methyl-5-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
- 2171375-50-9
- 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid
- EN300-1531859
- 2171429-47-1
- EN300-1545593
- EN300-1532519
- 2-methyl-5-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}pentanoic acid
- 2172173-04-3
-
- Inchi: 1S/C26H30N2O5/c1-16(25(30)31)7-6-12-27-24(29)17-13-18(14-17)28-26(32)33-15-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,16-18,23H,6-7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: PPYXESGJLKENLP-UHFFFAOYSA-N
- SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCC(C(=O)O)C
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 105Ų
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1532519-0.05g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-0.1g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-0.25g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-0.5g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-1.0g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-2.5g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-5.0g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-10.0g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1532519-50mg |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1532519-100mg |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-2-methylpentanoic acid |
2172173-04-3 | 100mg |
$2963.0 | 2023-09-26 |
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid: A Comprehensive Overview
The compound with CAS No. 2172173-04-3, known as 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structure and promising properties, making it a subject of extensive research in recent years.
The molecular structure of this compound is characterized by a cyclobutane ring substituted with a methoxycarbonylamino group, which is further connected to a fluorenylmethyloxycarbonyl (Fmoc) group. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests its potential role in advanced chemical synthesis and drug design. The pentanoic acid backbone adds to its versatility, enabling it to participate in various chemical reactions and biological interactions.
Recent studies have highlighted the importance of this compound in the field of biological chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The compound's ability to form stable amide bonds makes it an ideal candidate for peptide synthesis, where precise control over molecular architecture is crucial.
In addition to its synthetic applications, this compound has shown promise in materials science. Its unique structure allows for the creation of advanced materials with tailored properties, such as improved mechanical strength or enhanced thermal stability. Scientists have also investigated its potential as a building block for constructing supramolecular assemblies, which are essential in nanotechnology and molecular electronics.
The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclobutane ring through ring-closing metathesis and the subsequent functionalization with the Fmoc group. The use of highly efficient catalysts has significantly improved the yield and purity of the final product, making it more accessible for large-scale applications.
One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have demonstrated that it can serve as a carrier for delivering therapeutic agents to specific targets within the body. Its biocompatible nature and ability to undergo controlled degradation make it an attractive candidate for targeted drug delivery, which is a critical area in modern medicine.
Furthermore, this compound has been studied for its potential in enzyme inhibition and modulation. By incorporating it into enzyme assays, scientists have gained insights into its interactions with various biological systems. These studies have provided valuable information about its mechanism of action and its potential as a lead compound for drug discovery.
In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a key player in future scientific innovations. As research continues to uncover new possibilities for this compound, its impact on fields such as medicine, materials science, and biotechnology is expected to grow significantly.
2172173-04-3 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-2-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)